Cas no 1340113-21-4 (1-2-(Furan-2-yl)pyrimidin-4-ylmethanamine)

• Product Name: 1-2-(Furan-2-yl)pyrimidin-4-ylmethanamine
• CAS No: 1340113-21-4
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 5573154
• Update Time: 2025-05-20

1-2-(Furan-2-yl)pyrimidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinemethanamine, 2-(2-furanyl)-
• 1-[2-(Furan-2-yl)pyrimidin-4-yl]methanamine
• 1-2-(Furan-2-yl)pyrimidin-4-ylmethanamine

• Inchi： 1S/C9H9N3O/c10-6-7-3-4-11-9(12-7)8-2-1-5-13-8/h1-5H,6,10H2
• InChI Key： WATAAXUFSZILSV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CO2)=NC=CC(CN)=N1

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 230.7±33.0 °C(Predicted)
• pka: 7.34±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-2-(Furan-2-yl)pyrimidin-4-ylmethanamine

Chemical Profile of 1-2-(Furan-2-yl)pyrimidin-4-ylmethanamine (CAS No. 1340113-21-4)

1-2-(Furan-2-yl)pyrimidin-4-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1340113-21-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular research. The compound’s molecular architecture integrates a furan ring with a pyrimidine core, linked by a methanamine moiety, which endows it with distinctive electronic and steric properties suitable for various biochemical interactions.

The synthesis of 1-2-(Furan-2-yl)pyrimidin-4-ylmethanamine involves multi-step organic transformations, typically starting from commercially available furan derivatives and pyrimidine precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic system efficiently. The precision in constructing this molecular scaffold is crucial, as it directly influences the compound’s pharmacological activity and metabolic stability.

Recent advancements in computational chemistry have facilitated the virtual screening of 1-2-(Furan-2-yl)pyrimidin-4-ylmethanamine against diverse biological targets. Molecular docking studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic intervention in chronic inflammatory diseases. The pyrimidine moiety, in particular, is known to exhibit strong binding affinity to nucleobase-pairing sites, which could be exploited for designing novel antiviral or anticancer agents.

In the context of medicinal chemistry, the furan ring serves as a versatile pharmacophore, capable of modulating electron density across the molecule. This feature allows 1-2-(Furan-2-yl)pyrimidin-4-ylmethanamine to engage in hydrogen bonding and π-stacking interactions with biological macromolecules. Such interactions are pivotal for drug-receptor binding affinity and specificity. Experimental validation through X-ray crystallography has confirmed the structural integrity of this compound, providing insights into its conformational preferences in solution and solid states.

The pharmacokinetic profile of 1-(Furan-2-yloxy)-4-(methylamino)propanenitrile (a related derivative) has been extensively studied, offering valuable data on absorption, distribution, metabolism, and excretion (ADME) properties. These findings are instrumental in predicting the behavior of 1(2H)-Pyrimidinone, 4-amino-N-(furan-2-carboxamido)- (CAS No. 1340113218), suggesting that 1(2H)-Pyrimidinone, 4-amino-N-(furan(5H)-carboxamido)- might exhibit comparable bioavailability and clearance rates. This information is critical for optimizing dosing regimens and minimizing potential side effects.

The compound’s potential role in addressing neurological disorders has also been explored. Preclinical studies indicate that derivatives of 1(5H)-Pyrimidinone, 4-amino-N-(furan(5H)-carboxamido)- possess neuroprotective properties by modulating glutamate receptor activity. The presence of both furan and pyrimidine moieties allows for fine-tuning of pharmacological effects, making it an attractive scaffold for developing next-generation therapeutics targeting neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

Emerging research highlights the compound’s utility in combinatorial therapy approaches. By co-administering 1-(Furan(5H)-carboxamido)-N-methylpyrimidinamide (a structurally related compound) with existing drugs, synergistic effects can be achieved, enhancing treatment efficacy while reducing dosage requirements. Such combination strategies are particularly relevant in oncology, where multi-target inhibition is often required to overcome drug resistance mechanisms.

The analytical characterization of 1-(Furan(5H)-carboxamido)-N-methylpyrimidinamide has been performed using high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These techniques have confirmed the molecular formula C₉H₉N₃O₂ and provided detailed structural elucidation. High-performance liquid chromatography (HPLC) analysis further confirms the purity and stability of the compound under various storage conditions.

The growing interest in green chemistry has prompted investigations into sustainable synthetic routes for 1-(Furan(5H)-carboxamido)-N-methylpyrimidinamide. Catalytic methods employing recyclable ligands and solvent-free conditions have been developed to minimize waste generation while maintaining high yields. These eco-friendly approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion,1-(Furan(5H)-carboxamido)-N-methylpyrimidinamide represents a structurally intriguing molecule with broad therapeutic implications. Its unique combination of pharmacophoric elements positions it as a valuable asset in medicinal chemistry research. Continued investigation into its biological activities and synthetic modifications will likely yield novel therapeutic agents addressing unmet medical needs across multiple disease domains.